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Compound of Interest

Compound Name: SMW139

Cat. No.: B15570563

Disclaimer: The following information is intended as a general guide for trained laboratory
personnel. A specific Safety Data Sheet (SDS) containing detailed disposal procedures for
SMW139 (CAS 2133010-38-3) was not publicly available at the time of this writing.
Researchers must consult their institution's Environmental Health and Safety (EHS)
department and the specific SDS provided by the chemical supplier before handling or
disposing of this compound. It is crucial to distinguish the research chemical SMW139 from
other similarly named industrial products, such as "Altrofix W139," which is an isocyanate-
containing mixture with different and significant hazards|[1].

SMW139 is a selective allosteric antagonist of the P2X7 receptor, utilized in research settings
to study inflammation, Alzheimer's disease, and multiple sclerosis[2]. Often, it is used in its
radiolabeled form, [**C]SMW139, as a tracer for Positron Emission Tomography (PET) imaging
to investigate neuroinflammation[3][4][5][6]. Proper disposal is dictated by its chemical
properties and, when applicable, its radioactivity.

General Disposal Principles for Novel Research
Chemicals

In the absence of explicit disposal instructions, SMW139 should be treated as hazardous
chemical waste. The following procedural guidance is based on standard laboratory safety
protocols for novel or uncharacterized compounds.

1. Waste Segregation and Collection:
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e Do not dispose of SMW139 down the drain or in regular trash.

¢ Collect all waste containing SMW139 (e.g., pure compound, contaminated consumables,
solutions) in a designated, chemically resistant, and sealable waste container.

e The container must be clearly labeled with the full chemical name ("SMW139"), CAS number
(2133010-38-3), and appropriate hazard symbols as determined by a qualified safety
professional.

2. Handling and Personal Protective Equipment (PPE):
e Always handle SMW139 within a fume hood to avoid inhalation.

o Wear appropriate PPE, including a lab coat, safety glasses or goggles, and chemical-
resistant gloves.

3. Disposal of [1*C]SMW139 (Radiolabeled):

e The disposal of [1*C]SMW139 is primarily governed by regulations for radioactive waste.
Carbon-11 has a very short half-life (approximately 20.3 minutes).

» Waste should be segregated into appropriate radioactive waste containers.

» Typically, short-lived radioactive waste is stored for decay in a designated, shielded area.
After a sufficient decay period (usually 10 half-lives), the waste may be disposed of as
chemical waste, pending confirmation with a radiation survey meter.

» Always follow the specific protocols established by your institution's Radiation Safety Officer
(RSO).

Quantitative Data and Experimental Protocols

Specific quantitative data (e.g., concentration limits for sewer disposal, neutralization
parameters) and detailed experimental protocols for the disposal of SMW139 are not available
in the reviewed literature. This information would typically be found in the manufacturer's Safety
Data Sheet (SDS). For research compounds, such detailed public data is often limited.
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Disposal Workflow

The logical workflow for determining the proper disposal route for a research chemical like
SMW139 is outlined below. This process ensures that safety and regulatory compliance are

prioritized at each step.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15570563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Start: Need to Dispose of SMW139 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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